Cas no 894003-22-6 (N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide)

• Product Name: N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide
• CAS No: 894003-22-6
• MF: C₂₀H₁₉FN₂OS
• MW: 354.441066980362
• CID: 5511833
• Update Time: 2025-10-23

N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-3-methylbenzamide
• Benzamide, N-[2-[2-(4-fluorophenyl)-4-methyl-5-thiazolyl]ethyl]-3-methyl-
• N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide

• Inchi： 1S/C20H19FN2OS/c1-13-4-3-5-16(12-13)19(24)22-11-10-18-14(2)23-20(25-18)15-6-8-17(21)9-7-15/h3-9,12H,10-11H2,1-2H3,(H,22,24)
• InChI Key： DZQJHCQMDBBDHM-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(F)C=C2)=NC=1C)(=O)C1=CC=CC(C)=C1

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• pka: 14.83±0.46(Predicted)

Additional information on N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide

Introduction to N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide (CAS No. 894003-22-6)

N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 894003-22-6, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and development.

The molecular structure of N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide is characterized by a thiazole ring fused with a phenyl group, an ethyl chain extending from the thiazole ring, and a benzamide moiety at the other end. The presence of a fluorine atom at the para position of the phenyl ring introduces additional electronic and steric effects that can influence the compound's interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. Studies have suggested that the fluorophenyl moiety in N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide may play a crucial role in modulating enzyme activity, particularly in pathways related to inflammation and immune response. The methyl substituent on the benzamide group is also thought to contribute to the compound's overall stability and bioavailability.

In vitro studies have begun to explore the potential of N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide as a lead compound for developing novel therapeutic agents. Initial findings indicate that it may possess anti-inflammatory properties, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its structural features suggest potential activity against bacterial infections, given the increasing concern over antibiotic resistance.

The synthesis of N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide involves multiple steps, including the formation of the thiazole ring, introduction of the fluorophenyl group, and attachment of the benzamide moiety. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These techniques are essential for producing sufficient quantities of the compound for further biological testing.

One of the most intriguing aspects of N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide is its potential for structure-based drug design. By leveraging high-resolution crystallographic data and molecular dynamics simulations, researchers can gain insights into how this compound interacts with its target proteins at an atomic level. This detailed understanding is crucial for optimizing its pharmacological properties and improving its efficacy.

Current research is also exploring the impact of solvent effects on the behavior of N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide. Studies have shown that certain solvents can stabilize or destabilize specific conformations of the molecule, which in turn affects its biological activity. This finding underscores the importance of carefully selecting solvents during both synthesis and biological testing to ensure consistent results.

The future prospects for N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide are promising, with ongoing studies aimed at expanding its therapeutic applications. Researchers are investigating its potential use in oncology, where it may interfere with signaling pathways involved in cancer cell proliferation. Additionally, its anti-viral properties are being explored as part of broader efforts to develop treatments for emerging infectious diseases.

In conclusion, N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzamide represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing some of today's most pressing medical challenges.